2-Bromo-1-(4-isothiocyanatophenyl)ethanone
Overview
Description
2-Bromo-1-(4-isothiocyanatophenyl)ethanone, also known as BITCE, is a colorless to pale yellow solid compound that belongs to the class of organic compounds known as thiocyanates. It is an important intermediate in the synthesis of a variety of organic compounds, including drugs, dyes, and polymers. BITCE has been extensively studied due to its unique properties, such as its low toxicity, high reactivity, and low cost.
Scientific Research Applications
2-Bromo-1-(4-isothiocyanatophenyl)ethanone has been used in a variety of scientific research applications, such as the synthesis of pharmaceuticals, dyes, and polymers. It has also been used in the synthesis of a variety of organic compounds, including drugs, dyes, and polymers. Additionally, this compound has been used in the synthesis of heterocyclic compounds, such as thiazoles, oxazoles, and imidazoles.
Mechanism of Action
2-Bromo-1-(4-isothiocyanatophenyl)ethanone is a reactive compound that can be used to initiate a variety of chemical reactions. Its reactivity is due to its ability to form a carbocation, which is an intermediate species that can be used to initiate a variety of reactions. The carbocation is formed through the reaction of this compound with an electrophile, such as a proton or an alkyl halide. Once the carbocation is formed, it can be used to initiate a variety of reactions, such as nucleophilic substitution and elimination reactions.
Biochemical and Physiological Effects
This compound has been studied for its potential biochemical and physiological effects. It has been shown to act as an inhibitor of a variety of enzymes, such as cytochrome P450 enzymes, which are involved in the metabolism of drugs and other compounds. Additionally, this compound has been shown to act as an inhibitor of the enzyme acetylcholinesterase, which is involved in the breakdown of the neurotransmitter acetylcholine.
Advantages and Limitations for Lab Experiments
2-Bromo-1-(4-isothiocyanatophenyl)ethanone has a number of advantages and limitations for use in laboratory experiments. One of the main advantages is its low toxicity, which makes it safe to use in a variety of experiments. Additionally, this compound is a highly reactive compound, which makes it suitable for use in a variety of reactions. However, this compound is also a relatively expensive compound, which can limit its use in some experiments.
Future Directions
Given the unique properties of 2-Bromo-1-(4-isothiocyanatophenyl)ethanone, there are a variety of potential future directions for research. These include the use of this compound in the synthesis of novel compounds, such as drugs and polymers, as well as the study of its potential biochemical and physiological effects. Additionally, further research could be conducted to explore the potential applications of this compound in the synthesis of heterocyclic compounds, such as thiazoles, oxazoles, and imidazoles. Finally, further research could be conducted to explore the potential of this compound as an inhibitor of enzymes, such as cytochrome P450 enzymes and acetylcholinesterase.
properties
IUPAC Name |
2-bromo-1-(4-isothiocyanatophenyl)ethanone | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H6BrNOS/c10-5-9(12)7-1-3-8(4-2-7)11-6-13/h1-4H,5H2 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ITLAYLYFJAKRIH-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1C(=O)CBr)N=C=S | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H6BrNOS | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
256.12 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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